2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol

• IUPAC Name: 4-(1,3-dihydroxy-3a,4,5,6,7,7a-hexahydro-2H-benzimidazol-2-yl)-N,N-dimethylaniline
• InChI: InChI=1S/C15H23N3O2/c1-16(2)12-9-7-11(8-10-12)15-17(19)13-5-3-4-6-14(13)18(15)20/h7-10,13-15,19-20H,3-6H2,1-2H3
• InChI Key: AODLHHZXIMVQJA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2N(C3CCCCC3N2O)O
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol, also known as DMABN, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzimidazole derivatives and has been found to possess a range of biological activities.

Mechanism of Action

The mechanism of action of 2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol is not fully understood. However, it has been proposed that this compound interacts with various enzymes and proteins through hydrogen bonding and hydrophobic interactions. This compound has been found to inhibit the activity of various enzymes such as tyrosinase, cholinesterase, and acetylcholinesterase. It has also been shown to interact with DNA and RNA, leading to inhibition of their synthesis.
Biochemical and Physiological Effects:
This compound has been found to possess a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit fungal growth, and reduce inflammation. This compound has also been found to possess neuroprotective and antioxidant properties. It has been shown to improve cognitive function and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol has several advantages as a research tool. It is easily synthesized and has a high purity. This compound has a wide range of biological activities, making it a versatile research tool. However, this compound also has some limitations. It has low solubility in water, making it difficult to use in aqueous solutions. This compound can also be toxic at high concentrations, limiting its use in some experiments.

Future Directions

2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol has several potential future directions in scientific research. It can be used as a lead compound for the development of novel drugs with anticancer, antifungal, antiviral, and antibacterial properties. This compound can also be used to investigate the mechanism of action of various enzymes and proteins. Future research can focus on optimizing the synthesis method of this compound, improving its solubility, and reducing its toxicity.
In conclusion, this compound is a versatile research tool with diverse biological activities. Its mechanism of action is not fully understood, but it has been found to interact with various enzymes and proteins. This compound has several advantages and limitations for lab experiments. Future research can focus on optimizing its synthesis method, improving its solubility, and reducing its toxicity.

Synthesis Methods

2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol can be synthesized by the reaction of 4-(dimethylamino)phenylhydrazine with cyclohexanone in the presence of acetic acid and sodium acetate. The resulting product is then treated with hydrochloric acid to obtain this compound in high yield. The synthesis method has been optimized to obtain pure this compound with high efficiency.

Scientific Research Applications

2-[4-(dimethylamino)phenyl]hexahydro-1H-benzimidazole-1,3(2H)-diol has been extensively used in scientific research due to its diverse biological activities. It has been found to possess anticancer, antifungal, antiviral, and antibacterial properties. This compound has been used as a probe to study the mechanism of action of various enzymes and proteins. It has also been used to investigate the structure-activity relationship of benzimidazole derivatives.